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Compound of Interest

Compound Name: 1-Fluoro-3-iodobenzene

Cat. No.: B1666204

An In-depth Technical Guide to the Safe Handling, and Storage of 1-Fluoro-3-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This guide provides a comprehensive overview of the essential safety protocols, handling
procedures, and storage requirements for 1-Fluoro-3-iodobenzene (CAS No. 1121-86-4). As a
critical reagent in organic synthesis, particularly in the development of pharmaceutical
intermediates, a thorough understanding of its properties and associated hazards is paramount
to ensuring laboratory safety and experimental integrity.[1][2] This document moves beyond
standard safety data sheets to provide practical insights and the scientific rationale behind
recommended procedures.

Understanding the Hazard Profile of 1-Fluoro-3-
iodobenzene

1-Fluoro-3-iodobenzene is classified as a hazardous chemical.[3][4] The primary hazards
associated with this compound are its combustibility and its irritant properties upon contact with
the skin, eyes, and respiratory system.[3][4][5][6][7][8]

Core Hazards:
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 Skin Irritation (Category 2): Direct contact can cause skin irritation, redness, and
inflammation.[3][4][5][6][7] Prolonged exposure may lead to dermatitis.[4]

e Serious Eye Irritation (Category 2): The compound can cause significant and potentially
damaging eye irritation.[3][4][5][6][7]

o Specific Target Organ Toxicity (Single Exposure, Category 3): Inhalation of vapors may lead
to respiratory tract irritation.[3][4][5][6][7]

e Combustible Liquid (Category 4): While not highly flammable, this chemical is a combustible
liquid and can ignite when exposed to heat or open flames.[3][4]

The molecular structure, featuring both fluorine and iodine on a benzene ring, contributes to its
reactivity and potential biological effects.[2] It is imperative that all handling procedures are
designed to mitigate these risks.

GHS Hazard Information

The Globally Harmonized System (GHS) classification for 1-Fluoro-3-iodobenzene is as

follows:
Hazard Class Category Hazard Statement
) ] o H315: Causes skin irritation[5]
Skin Corrosion/Irritation 2
[61[7]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[5][6][7]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[5][6][7]
o H227: Combustible liquid[9]
Flammable liquids 4

[10]

Physicochemical Properties: The "Why" Behind the
Precautions
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Understanding the physical and chemical properties of 1-Fluoro-3-iodobenzene is
fundamental to safe handling. These properties dictate its behavior under various laboratory
conditions and inform the specific storage and handling protocols required.

Implication for Handling

Property Value
and Storage
A halogenated aromatic
Molecular Formula CeHaFI
compound[4][5][6][11]
] Heavier than air vapor (Vapor
Molecular Weight 222.00 g/mol _
Density: 7.65)[3][5][6][11]
o Visual cue for identification[1]
Appearance Clear yellow or pink liquid 6]
N ) Can be purified by vacuum
Boiling Point 77 -78 °C @ 19 mmHg o
distillation[1][3][6]
Combustible; requires
Flash Point 67 °C/ 152.6 °F separation from ignition
sources|[3][6]
Density 1.890 g/mL at 25 °C Denser than water[1][3]
Must be stored in opaque or
Storage Light-sensitive amber containers to prevent

degradation[6][7][12]

The relatively high vapor density means that in the event of a spill, vapors can accumulate in
low-lying areas, necessitating good ventilation.[3] Its combustible nature, indicated by the flash
point, is a critical consideration for storage and experimental setup, demanding the absence of
open flames, sparks, or hot surfaces in the immediate vicinity.[3][6][7][9]

Personal Protective Equipment (PPE): A Self-
Validating System

A robust PPE protocol is the most direct line of defense against exposure. The selection of PPE
should be based on a thorough risk assessment of the specific procedures being undertaken.
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Recommended PPE

o Eye and Face Protection: Chemical safety goggles are mandatory.[4][13] In situations with a
higher risk of splashing, such as when transferring large volumes, a face shield should be
worn in addition to goggles.[13][14]

o Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile gloves.[14][15]
For prolonged contact or immersion, heavier-duty gloves may be necessary. Always inspect
gloves for tears or punctures before use and wash hands thoroughly after removal.[14]

e Body Protection: A standard laboratory coat is required to protect against skin contact.[13]
Ensure it is fully buttoned.

e Respiratory Protection: Under normal laboratory conditions with adequate ventilation (e.g., a
chemical fume hood), respiratory protection is not typically required.[4] However, if
engineering controls are insufficient or in the event of a large spill, a NIOSH-approved
respirator may be necessary.[13][16]

Hazard Assessment

Adequate Ventilation? g
—

Task: Handling 1-Fluoro-3-iodobenzene

Splash Hazard? i Add Face Shield Consider Respirator

Minimum PPE:
- Nitrile Gloves
- Lab Coat

- Safety Goggles
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Click to download full resolution via product page
Caption: PPE selection workflow for handling 1-Fluoro-3-iodobenzene.

Experimental Protocols: Safe Handling and Use

Adherence to strict protocols during handling is critical to prevent exposure and accidents.

General Handling

o Ventilation: Always handle 1-Fluoro-3-iodobenzene in a well-ventilated area, preferably
within a certified chemical fume hood.[3][4][6][7]

e Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and
to prevent inhalation of vapors.[3][4][8]

e Hygiene: Wash hands thoroughly with soap and water after handling.[3][4][7] Do not eat,
drink, or smoke in the laboratory.[17]

« Ignition Sources: Keep the compound away from heat, sparks, open flames, and other
sources of ignition.[3][4][6][7][9] Use non-sparking tools where appropriate.[7][17]

Storage and Incompatibility

Proper storage is crucial for maintaining the chemical's integrity and for laboratory safety.

Storage Conditions

o Container: Keep the container tightly closed when not in use.[3][6][7][9]
e Location: Store in a cool, dry, and well-ventilated place.[3][4][6][7][9]

» Light Protection: As the compound is light-sensitive, store it in an opaque or amber bottle to
prevent degradation.[6][7][11][12]

e Segregation: Store away from incompatible materials.[6][7]

Incompatible Materials
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The primary incompatibility for 1-Fluoro-3-iodobenzene is with strong oxidizing agents.[3][4]
Contact with these substances can lead to vigorous, exothermic reactions, posing a significant
fire or explosion hazard.

Emergency Procedures: A Plan for Mitigation

In the event of an accidental release or exposure, a swift and informed response is essential.

First-Aid Measures

 Inhalation: If vapors are inhaled, immediately move the affected person to fresh air.[3][4][6][7]
If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.[3][4]

o Skin Contact: Immediately remove contaminated clothing.[17] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[3][4] If skin irritation occurs, seek
medical attention.[4][6][7]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][4][6][7] Remove contact lenses if present
and easy to do.[3][6][7] Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Clean the mouth with water and drink plenty of water
afterwards.[3][4] Never give anything by mouth to an unconscious person.[18] Seek
immediate medical attention.

Spill Response

o Evacuate: Evacuate non-essential personnel from the immediate area.
e Ventilate: Ensure the area is well-ventilated.

» Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames from the vicinity
of the spill.[3][4][17]

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
such as vermiculite, dry sand, or earth.[3][4][17] Do not use combustible materials like
sawdust.
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o Collection: Carefully collect the absorbed material into a suitable, closed container for
disposal.[3][4][17][18]

» Decontamination: Clean the spill area thoroughly with soap and water.[19]
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Caption: Step-by-step workflow for responding to a 1-Fluoro-3-iodobenzene spill.
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Waste Disposal

Disposal of 1-Fluoro-3-iodobenzene and any contaminated materials must be conducted in
accordance with all applicable federal, state, and local environmental regulations. Dispose of
the contents and container at an approved waste disposal plant.[3][4][6][7][9] Do not dispose of
it down the drain.

Conclusion

1-Fluoro-3-iodobenzene is a valuable reagent that can be used safely when its hazards are
understood and respected. By implementing the robust handling, storage, and emergency
procedures outlined in this guide, researchers can minimize risks and maintain a safe
laboratory environment. The causality behind these protocols is rooted in the physicochemical
properties of the compound, and a comprehensive understanding of these principles is the
hallmark of a proficient and safety-conscious scientist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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